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Compound of Interest

Compound Name: 3,4-Difluoroaniline

Cat. No.: B056902

This guide provides immediate, essential safety, operational, and disposal information for
handling 3,4-Difluoroaniline in a laboratory setting. Researchers, scientists, and drug
development professionals should adhere to these protocols to ensure a safe working
environment and mitigate potential risks associated with this chemical.

Hazard Summary

3,4-Difluoroaniline is a hazardous chemical that requires careful handling. The primary routes
of exposure are inhalation, skin contact, and ingestion.

GHS Hazard Classifications:

Acute toxicity, oral (Category 4)[1][2]

Skin irritation (Category 2)[1][2]

Serious eye irritation (Category 2)[1][2]

Acute toxicity, dermal (Category 4)[2]

Acute toxicity, inhalation (Category 4)[2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1][2]

Hazard Statements:
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e H302: Harmful if swallowed.[1][3]

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.[3]

It is also a combustible liquid.[2]

Physical and Chemical Properties

Property Value

Molecular Formula CeHsF2N

Molecular Weight 129.11 g/mol

Appearance White or Colorless to Yellow powder to liquid
Boiling Point 77 °C at 7 mmHg

Melting Point 22 °C

Density 1.302 g/mL at 25 °C

Flash Point 85 °C (185 °F) - closed cup

CAS Number 3863-11-4

Data sourced from multiple chemical suppliers and databases.[1]

Operational Plan: Safe Handling Procedure

A systematic approach to handling 3,4-Difluoroaniline is crucial for safety and experimental

integrity.

Pre-Handling Preparation
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» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying potential hazards and exposure scenarios.

o Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
extinguisher (CO2, dry chemical, or foam) are readily accessible.[2]

» Fume Hood: Verify that the certified chemical fume hood is functioning correctly. All handling
of 3,4-Difluoroaniline should occur within the fume hood to minimize inhalation exposure.[2]

[4]

e Personal Protective Equipment (PPE): Don all required PPE as outlined in the table below
before entering the handling area.

Required Personal Protective Equipment (PPE)
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors.[2][4]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
guantities or during reactions
that could splash.[2][4]

Hand Protection

Chemical-Resistant Gloves
(Nitrile or Neoprene), Double-
Gloved

To prevent skin contact.[2][4]
Given that all disposable
gloves have a breakthrough
time, it is advisable to wear two
pairs (double-gloving) and

change them frequently.[4]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[4]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[4]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne
concentrations. The type of
respirator depends on the

specific conditions.[2]

Step-by-Step Handling Protocol

o Don PPE: Put on all required personal protective equipment before entering the designated

work area.

e Work in Fume Hood: Conduct all handling of 3,4-Difluoroaniline inside a chemical fume

hood.[5]
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» Weighing: When weighing the compound, use a balance inside the fume hood or in a
ventilated balance enclosure.[5]

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

[5]

e Reactions: For chemical reactions, use appropriate glassware and set up the apparatus
securely within the fume hood. Keep the sash at the lowest possible height.

» Avoid Contamination: Use dedicated spatulas and glassware. Do not use the same tools for
other chemicals without thorough decontamination.[5]

» Keep Containers Closed: Keep containers of 3,4-Difluoroaniline tightly closed when not in
use and store in a cool, dry, well-ventilated area.[2]

Post-Handling Decontamination

o Clean Work Area: Wipe down the work surface in the fume hood with an appropriate solvent
(e.g., isopropanol), followed by soap and water. Dispose of the cleaning materials as
hazardous waste.[5]

o Decontaminate Equipment: Clean all glassware and equipment that came into contact with
the chemical.

 Remove PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
gloves and any other contaminated disposable items in the designated hazardous waste
container.

e Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2]

Emergency Procedures and First Aid

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[2][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek
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immediate medical attention.[2][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a poison
center or doctor if you feel unwell.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison center or doctor if
you feel unwell.[2]

Disposal Plan

Proper disposal of 3,4-Difluoroaniline and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

L

Waste Type Description

Halogenated Organic Liquid Waste Solutions containing 3,4-Difluoroaniline.

Disposable gloves, pipette tips, bench paper,

Contaminated Solid Waste and other materials contaminated with the
chemical.
Empty Containers Original containers of 3,4-Difluoroaniline.

Disposal Procedures

o Waste Collection:

o Liquid Waste: Collect all liquid waste containing 3,4-Difluoroaniline in a designated,
compatible, and properly sealed hazardous waste container. This container should be
clearly labeled for "Halogenated Organic Waste".[6][7]

o Solid Waste: Place all contaminated solid waste in a designated solid hazardous waste
container.[8]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "3,4-Difluoroaniline,” and a list of any other chemical constituents.[6] Do not
use abbreviations or chemical formulas.[6]
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e Segregation: Do not mix halogenated waste with non-halogenated waste streams.[6][9] Keep
incompatible materials separate.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. The area should be cool, dry, and well-ventilated.[5] Ensure containers are tightly
closed.[6]

o Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Workflow Diagrams

The following diagrams illustrate the key workflows for handling 3,4-Difluoroaniline safely.
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Start: Handling 3,4-Difluoroaniline

Work in a Certified Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work required outside a fume hood?

Wear a NIOSH-Approved Respirator [iNe]

Proceed with Caution

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 3,4-Difluoroaniline.
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Caption: Operational and Disposal Workflow for 3,4-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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